(E)-N'-(4-Amino-2-cyanophenyl)-N,N-dimethylformimidamide

• IUPAC Name: N'-(4-amino-2-cyanophenyl)-N,N-dimethylmethanimidamide
• InChI: InChI=1S/C10H12N4/c1-14(2)7-13-10-4-3-9(12)5-8(10)6-11/h3-5,7H,12H2,1-2H3
• InChI Key: MMBZSLGGGORGSQ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C=NC1=C(C=C(C=C1)N)C#N
• Molecular Formula: C10H12N4
• Molecular Weight: 188.23 g/mol
• CAS No.: 194423-17-1

Description

The compound 4-(4-Amino-2-cyanophenyl)morpholine is a related compound with the formula C₁₁H₁₃N₃O. Another related compound is ethyl 2-(4-amino-2-cyanophenyl)acetate.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound include its melting point, boiling point, density, molecular formula, and molecular weight. For the related compound ethyl 2-(4-amino-2-cyanophenyl)acetate, the molecular formula is C11H12N2O2.

Scientific Research Applications

Synthesis and Antiviral Activity

(E)-N'-(4-Amino-2-cyanophenyl)-N,N-dimethylformimidamide is involved in the synthesis of new (quinazolin-4-ylamino)methylphosphonates. This compound, when reacted with α-aminophosphonate, forms derivatives displaying antiviral activities, particularly against the Tobacco mosaic virus. These findings are significant for developing antiviral agents (Luo et al., 2012).

Probing Electrophilicity-Nucleophilicity Relations

It serves as a probe in studying the electrophilicity-nucleophilicity relationships. This application is important in understanding the reactivity of various nucleophiles, which is essential in synthetic chemistry (Dichiarante et al., 2008).

Solid-State Characterization in Chemistry

This compound plays a role in the solid-state characterization of cyanophenyl-substituted derivatives. Understanding these solid-state structures is crucial in materials science for developing new materials with specific properties (Haddon et al., 1992).

Synthesis of Fluorescent and Electroluminescent Materials

The compound contributes to the synthesis of fluorescent and electroluminescent materials. These materials are significant in the development of new lighting and display technologies (Doi et al., 2003).

Catalysis in Chemical Synthesis

It plays a role as a catalyst in the aminolysis of activated esters. This application is pivotal in peptide synthesis and other areas of organic chemistry (König & Geiger, 1973).

Antimicrobial Agents Synthesis

The compound is used in the synthesis of antimicrobial agents, particularly thiazolidin-4-ones. This application is crucial in the pharmaceutical industry for developing new drugs (Pansare et al., 2014).

Safety and Hazards

The safety and hazards of a compound are typically provided in its Material Safety Data Sheet (MSDS). For the related compound N1-(4-amino-2-cyanophenyl)acetamide, you can refer to its MSDS.

Synthesis routes and methods

Procedure details

A solution of N′-(2-cyano-4-nitrophenyl)-N,N-dimethylformamidine (30.0 g, 137 mmol), cyclohexene (200 mL) and 10% Pd on carbon (3.0 g) in methanol (1 L) was refluxed for 10 hours under a hydrogen atmosphere. The hot solution was filtered through Celite and the filtrate was concentrated under reduced pressure. The residue was recrystallized from dichloromethane/carbon tetrachloride to provide the product (23.4 g, 90%) as pale gray crystals.